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Compound of Interest

Compound Name: Bromocyclopropane-d4

Cat. No.: B590943

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate, and procedural
information for the safe handling and disposal of Bromocyclopropane-d4, a deuterated
reagent used in synthetic chemistry. Adherence to these protocols is critical to minimize
exposure risks and ensure a safe laboratory environment.

Essential Safety and Handling Information

Bromocyclopropane-d4, like its non-deuterated counterpart, is a flammable liquid whose
vapors can form explosive mixtures with air.[1] It is also an irritant to the skin, eyes, and
respiratory tract.[2] Therefore, stringent safety measures must be implemented during its
handling and storage.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling Bromocyclopropane-d4.
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PPE Category

Specifications and
Item .
Rationale

Eye and Face Protection

Chemical splash goggles
conforming to EN166 or OSHA
29 CFR 1910.133 standards
Safety Goggles and Face are mandatory to protect
Shield against splashes.[2][3] A face
shield should be worn over
goggles during procedures

with a high risk of splashing.

Hand Protection

Nitrile or neoprene gloves are
recommended for handling
halogenated hydrocarbons.[4]
Always inspect gloves for tears
Chemical-Resistant Gloves or punctures before use and
replace them immediately if
contaminated. For prolonged
contact, consider heavier-duty

gloves.

Body Protection

A fully buttoned, flame-

retardant lab coat is required
Flame-Retardant Laboratory

to protect skin and clothing
Coat

from splashes and potential

fire hazards.

Respiratory Protection

All handling of
Bromocyclopropane-d4 must
) be conducted in a certified
Chemical Fume Hood ]
chemical fume hood to
minimize the inhalation of

vapors.

Foot Protection

Sturdy, closed-toed shoes that

cover the entire foot are
Closed-Toed Shoes )

mandatory in the laboratory to

protect against spills.
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Property Value Source(s)
Molecular Formula CsD4HBr

Molecular Weight 125.00 g/mol

Appearance Liquid

Boiling Point 69 °C (for non-deuterated)

1.51 g/mL at 25 °C (for non-

Density
deuterated)
) -6 °C (closed cup) (for non-
Flash Point
deuterated)
Storage Temperature 2-8°C
Shipping Hazards Flammable Liquid

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Bromocyclopropane-d4 is crucial for safety and
experimental success.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

» Storage: Store the container in a cool, dry, and well-ventilated area designated for flammable
liquids, away from heat, sparks, and open flames. The recommended storage temperature is
between 2-8°C. Ensure the container is tightly closed.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling
Bromocyclopropane-d4 from preparation to post-experiment cleanup.
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Safe Handling Workflow for Bromocyclopropane-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Making sure you're not a bot! [oc-praktikum.de]

2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

3. fishersci.com [fishersci.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Bromocyclopropane-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590943#personal-protective-equipment-for-handling-
bromocyclopropane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b590943?utm_src=pdf-custom-synthesis
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.fishersci.com/store/msds?partNumber=AC111640250&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Uncharted_A_Technical_Guide_to_the_Safe_Handling_of_3_Bromobutyl_cyclopropane.pdf
https://www.benchchem.com/product/b590943#personal-protective-equipment-for-handling-bromocyclopropane-d4
https://www.benchchem.com/product/b590943#personal-protective-equipment-for-handling-bromocyclopropane-d4
https://www.benchchem.com/product/b590943#personal-protective-equipment-for-handling-bromocyclopropane-d4
https://www.benchchem.com/product/b590943#personal-protective-equipment-for-handling-bromocyclopropane-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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